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Compound of Interest

Compound Name: Chir-124

Cat. No.: B612081 Get Quote

CHIR-124 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CHIR-
124.

Frequently Asked Questions (FAQs)
Q1: What is CHIR-124 and what is its primary mechanism of action?

A1: CHIR-124 is a potent and selective small molecule inhibitor of Checkpoint Kinase 1 (Chk1)

with an IC50 of 0.3 nM in cell-free assays.[1][2] Its primary mechanism of action is to abrogate

the S and G2-M phase cell cycle checkpoints that are activated in response to DNA damage.[3]

[4] By inhibiting Chk1, CHIR-124 prevents the phosphorylation and subsequent degradation of

phosphatases like Cdc25A, leading to premature mitotic entry and apoptosis, particularly in

cancer cells with p53 mutations.[3][5]

Q2: In which solvents is CHIR-124 soluble?

A2: CHIR-124 is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).[6] It is

considered insoluble in water and ethanol.[1][7][8] One source also indicates solubility in 0.1N

aqueous HCl.[9]

Q3: What is the recommended storage condition for CHIR-124?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b612081?utm_src=pdf-interest
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.selleckchem.com/products/chir-124.html
https://www.medchemexpress.com/CHIR-124.html
https://pubmed.ncbi.nlm.nih.gov/17255282/
https://aacrjournals.org/clincancerres/article/13/2/591/178433/CHIR-124-a-Novel-Potent-Inhibitor-of-Chk1
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17255282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2939735/
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.caymanchem.com/product/16553/chir124
https://www.selleckchem.com/products/chir-124.html
https://www.targetmol.com/compound/CHIR-124
https://www.adooq.com/chir-124.html
https://www.axonmedchem.com/1636-chir124
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: For long-term storage, CHIR-124 powder should be stored at -20°C for up to three years.

[7] Stock solutions in DMSO can be stored at -80°C for up to one year.[7] It is advisable to

aliquot the stock solution to avoid repeated freeze-thaw cycles.[2]

Troubleshooting Guide: CHIR-124 Solubility Issues
It is not uncommon for researchers to face challenges with the solubility of CHIR-124. The

following guide provides solutions to common problems.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.targetmol.com/compound/CHIR-124
https://www.targetmol.com/compound/CHIR-124
https://www.medchemexpress.com/CHIR-124.html
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.benchchem.com/product/b612081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Precipitation observed in

DMSO stock solution

Hygroscopic DMSO: DMSO

readily absorbs moisture from

the air, which can significantly

reduce the solubility of CHIR-

124.[1][2]

Always use fresh, anhydrous,

high-purity DMSO.[1][2] It is

recommended to use a newly

opened bottle or to aliquot

from a larger stock that is

properly stored with desiccant.

Low Temperature: The

compound may have

precipitated out of solution

upon cooling or freezing.

Gently warm the solution to

37°C and use sonication or

vortexing to aid in redissolving

the compound.

Difficulty dissolving CHIR-124

powder in DMSO

Insufficient mixing: The powder

may not be fully dispersed in

the solvent.

Use sonication to facilitate

dissolution.[7] Vortexing the

solution can also be beneficial.

Concentration exceeds

solubility limit: The intended

concentration may be higher

than the solubility of that

specific batch of CHIR-124.

Refer to the solubility data

table below. If you are near the

upper solubility limits, consider

preparing a slightly more dilute

stock solution.

Precipitation when diluting

DMSO stock in aqueous media

Poor aqueous solubility: CHIR-

124 is poorly soluble in

aqueous solutions. Direct

dilution of a concentrated

DMSO stock into buffer or

media can cause it to crash

out.

To minimize precipitation, it is

recommended to first perform

a serial dilution of the inhibitor

in DMSO to a lower

concentration before adding it

to your aqueous experimental

medium.[7] This ensures that

the final concentration of

DMSO in the experiment

remains low while the

compound stays in solution.

Quantitative Solubility Data
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The solubility of CHIR-124 can vary slightly between different sources and batches. This table

summarizes the available data.

Solvent Concentration (mg/mL) Molar Concentration (mM)

DMSO 6 - 14 14.29 - 33.34

DMF 3 7.14

Water < 1 (Insoluble) Insoluble

Ethanol < 1 (Insoluble) Insoluble

Data compiled from multiple sources.[1][2][6][7][8][10]

Experimental Protocols
Protocol for Preparing a 10 mM CHIR-124 Stock Solution in DMSO

Materials:

CHIR-124 powder (Molecular Weight: 419.91 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Sonicator bath

Procedure:

Equilibrate the CHIR-124 vial to room temperature before opening to prevent condensation

of moisture.

Weigh out the desired amount of CHIR-124 powder. For example, to prepare 1 mL of a 10

mM stock solution, you will need 4.199 mg of CHIR-124.
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Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the CHIR-124
powder.

Vortex the solution vigorously for 1-2 minutes to mix.

If the compound is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes.

If necessary, gently warm the solution at 37°C for a short period, followed by vortexing or

sonication until the solution is clear.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C.

Visualizations
CHIR-124 Mechanism of Action: Chk1 Signaling Pathway
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Caption: CHIR-124 inhibits Chk1, preventing cell cycle arrest and promoting apoptosis.
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Troubleshooting Workflow for CHIR-124 Solubility

Start: Dissolving CHIR-124

Add fresh, anhydrous DMSO

Vortex vigorously

Is the solution clear?

Sonicate for 5-10 min

No

Solution ready for use/
aliquoting and storage

YesGently warm to 37°C

Is the solution clear?

Yes

Consider preparing a more
dilute stock solution

No

Click to download full resolution via product page
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Caption: A stepwise guide to troubleshooting CHIR-124 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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